Cas no 148677-05-8 (D-Proline,1-[[5-[[4,6-dideoxy-4-(methylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-,(5S-trans)- (9CI))

• Product name: D-Proline,1-[[5-[[4,6-dideoxy-4-(methylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-,(5S-trans)- (9CI)
• CAS No: 148677-05-8
• MF: C₄₂H₄₆N₂O₁₈
• MW: 866.817240000001
• CID: 206446
• PubChem ID: 461679

D-Proline,1-[[5-[[4,6-dideoxy-4-(methylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-,(5S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Proline,1-[[5-[[4,6-dideoxy-4-(methylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-,(5S-trans)- (9CI)
• (2R)-1-[(5S,6S)-1,6,9,14-tetrahydroxy-5-[(2S,3R,4S,5S,6R)-3-hydroxy-6-methyl-5-(methylamino)-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-11-methoxy-3-methyl-8,13-dioxo-5,6-dihydrobenzo
• D-Proline,1-[[5-[[4,6-dideoxy-4-(methylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-te
• D-Proline,1-[[5-[[4,6-dideoxy-4-(methylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-
• D-Proline, 1-((5-((4,6-dideoxy-4-(methylamino)-3-O-beta-D-xylopyranosyl-beta-D-galactopyranosyl)oxy)-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo(a)naphthacen-2-yl)carbonyl)-, (5S-trans)-
• (2R)-1-[(5S,6S)-1,6,9,14-tetrahydroxy-5-[(2S,3R,4S,5S,6R)-3-hydroxy-6-methyl-5-(methylamino)-4-[(2S,3R,4S,5R)-3,4,5-trihydroxytetrahydropyran-2-yl]oxy-tetrahydropyran-2-yl]oxy-11-methoxy-3-methyl-8,13-dioxo-5,6-dihydrobenzo[a]tetracene-2-carbonyl]pyrrolidine-2-carboxylic acid
• D-Proline, 1-[[5-[[4,6-dideoxy-4-(methylamino)-3-O-.beta.-D-xylopyranosyl-.beta.-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-, (5S-trans)-
• 148677-05-8
• DTXSID20164052

• Inchi： InChI=1S/C42H46N2O18/c1-13-8-19-26(33(51)23(13)39(55)44-7-5-6-20(44)40(56)57)25-17(11-18-27(34(25)52)30(48)16-9-15(58-4)10-21(45)24(16)29(18)47)31(49)37(19)61-42-36(54)38(28(43-3)14(2)60-42)62-41-35(53)32(50)22(46)12-59-41/h8-11,14,20,22,28,31-32,35-38,41-43,45-46,49-54H,5-7,12H2,1-4H3,(H,56,57)/t14-,20-,22-,28+,31+,32+,35-,36-,37+,38+,41+,42+/m1/s1
• InChI Key： RKLLFWLNJXSFAD-FXGGBIMSSA-N
• SMILES： COC1C=C(O)C2=C(C(C3=C(C2=O)C=C2C(C4C(O)=C(C(N5CCC[C@@H]5C(=O)O)=O)C(C)=CC=4[C@@H]([C@H]2O)O[C@@H]2O[C@H](C)[C@H](NC)[C@H](O[C@@H]4OC[C@@H](O)[C@H](O)[C@H]4O)[C@H]2O)=C3O)=O)C=1

Computed Properties

• Exact Mass: 866.27456262g/mol
• Monoisotopic Mass: 866.27456262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 62
• Rotatable Bond Count: 8
• Complexity: 1690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 312Ų